Cas no 4653-17-2 (4-naphthalen-1-ylbutanamide)

4-naphthalen-1-ylbutanamide structure
4-naphthalen-1-ylbutanamide structure
Product Name:4-naphthalen-1-ylbutanamide
CAS No:4653-17-2
MF:C14H15NO
MW:213.275003671646
CID:930420
PubChem ID:346283
Update Time:2025-04-19

4-naphthalen-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 4-naphthalen-1-ylbutanamide
    • 1-Naphthalenebutyramide
    • 4-[1]Naphthyl-buttersaeure-amid
    • 4-[1]naphthyl-butyric acid amide
    • 4-< 1> Naphthyl-butyramid
    • AC1L84N1
    • NSC404477
    • SureCN1284856
    • NSC-404477
    • 4653-17-2
    • SCHEMBL1284856
    • DTXSID50323630
    • Inchi: 1S/C14H15NO/c15-14(16)10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-3,5-7,9H,4,8,10H2,(H2,15,16)
    • InChI Key: CKMNMKUOBLFYRC-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.121
  • Boiling Point: 450.6°C at 760 mmHg
  • Flash Point: 226.3°C
  • Refractive Index: 1.616
  • PSA: 43.09
  • LogP: 3.34810

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